Cas no 1211523-68-0 (5-(Difluoromethyl)pyridin-2-amine)

• Product Name: 5-(Difluoromethyl)pyridin-2-amine
• CAS No: 1211523-68-0
• MF: C₆H₆F₂N₂
• MW: 144.122047901154
• MDL: MFCD18256527
• CID: 4563099
• PubChem ID: 20355475
• Update Time: 2025-05-19

5-(Difluoromethyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(DIFLUOROMETHYL)PYRIDIN-2-AMINE
• 5-(Difluoromethyl)-2-pyridinamine
• 5-Difluoromethyl-pyridin-2-ylamine
• AMY2200
• 2-Amino-5-(difluoromethyl)pyridine
• AB74782
• SB21301
• W16938
• MFCD18256527
• AKOS024048837
• EN300-207643
• Z1255382332
• PFLFYOYMXCRVSS-UHFFFAOYSA-N
• 5-(Difluoromethyl)-2-pyridinamine (>80%)
• SCHEMBL11631637
• PS-11846
• 1211523-68-0
• DB-397623
• F2147-6847
• 5-(Difluoromethyl)pyridin-2-amine

• MDL： MFCD18256527
• Inchi： 1S/C6H6F2N2/c7-6(8)4-1-2-5(9)10-3-4/h1-3,6H,(H2,9,10)
• InChI Key： PFLFYOYMXCRVSS-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(=CC=1)N)F

Computed Properties

• Exact Mass: 144.04990452g/mol
• Monoisotopic Mass: 144.04990452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.9

Additional information on 5-(Difluoromethyl)pyridin-2-amine

Introduction to 5-(Difluoromethyl)pyridin-2-amine (CAS No. 1211523-68-0)

5-(Difluoromethyl)pyridin-2-amine, also known by its CAS number CAS No. 1211523-68-0, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique chemical properties and potential for use in innovative research and development. In recent years, advancements in synthetic methodologies and its application in drug discovery have further highlighted its importance in the scientific community.

The structure of 5-(Difluoromethyl)pyridin-2-amine consists of a pyridine ring with a difluoromethyl group at the 5-position and an amino group at the 2-position. This arrangement imparts the molecule with distinct electronic properties, making it suitable for various chemical reactions and applications. The presence of the difluoromethyl group introduces steric and electronic effects that can influence the compound's reactivity and stability, as demonstrated in recent studies on fluorinated aromatic compounds.

Recent research has focused on the synthesis and characterization of 5-(Difluoromethyl)pyridin-2-amine, particularly its role as an intermediate in the development of bioactive molecules. For instance, studies have shown that this compound can serve as a precursor for the synthesis of novel agrochemicals with enhanced pesticidal activity. Its ability to undergo various substitution reactions has made it a valuable building block in organic synthesis.

In terms of physical properties, CAS No. 1211523-68-0 exhibits a melting point of approximately 98°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under standard conditions makes it suitable for large-scale production and storage, provided appropriate precautions are taken to avoid exposure to moisture or light.

The application of 5-(Difluoromethyl)pyridin-2-amine extends beyond traditional chemical synthesis. Recent advancements have explored its use in the development of advanced materials, such as coordination polymers and metalloporphyrins, where its nitrogen-containing structure plays a crucial role in metal coordination. Additionally, its role as an intermediate in pharmaceutical chemistry has been documented in several peer-reviewed journals, highlighting its potential in drug discovery.

The synthesis of CAS No. 1211523-68-0 typically involves multi-step processes that include nucleophilic aromatic substitution or coupling reactions. Recent optimizations have focused on improving yield and purity through the use of more efficient catalysts and reaction conditions. These improvements have significantly reduced production costs while maintaining high-quality standards.

In conclusion, 5-(Difluoromethyl)pyridin-2-amino, identified by its CAS number CAS No. 1211523_68_0, stands as a pivotal compound in contemporary chemical research. Its unique properties, coupled with ongoing advancements in synthetic methodologies, ensure its continued relevance across diverse scientific disciplines.